![molecular formula C11H13ClFN3OS B4738388 2-butyryl-N-(3-chloro-4-fluorophenyl)hydrazinecarbothioamide](/img/structure/B4738388.png)
2-butyryl-N-(3-chloro-4-fluorophenyl)hydrazinecarbothioamide
Overview
Description
2-butyryl-N-(3-chloro-4-fluorophenyl)hydrazinecarbothioamide, also known as CBF-BT, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CBF-BT belongs to the class of thiosemicarbazones, which are known for their diverse biological activities, including antiviral, antitumor, and antimicrobial properties.
Mechanism of Action
The mechanism of action of 2-butyryl-N-(3-chloro-4-fluorophenyl)hydrazinecarbothioamide is complex and involves multiple pathways. It induces apoptosis in cancer cells by activating the p53 pathway and inhibiting the NF-κB pathway. It also inhibits the activity of topoisomerase II, which leads to DNA damage and cell death. This compound inhibits the replication of HSV-1 and HSV-2 by blocking the viral DNA synthesis and assembly. It also exhibits antimicrobial activity by disrupting the bacterial cell membrane and inhibiting the bacterial growth.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It induces apoptosis in cancer cells by activating the p53 pathway and inhibiting the NF-κB pathway. It also inhibits the activity of topoisomerase II, which leads to DNA damage and cell death. This compound inhibits the replication of HSV-1 and HSV-2 by blocking the viral DNA synthesis and assembly. It also exhibits antimicrobial activity by disrupting the bacterial cell membrane and inhibiting the bacterial growth.
Advantages and Limitations for Lab Experiments
2-butyryl-N-(3-chloro-4-fluorophenyl)hydrazinecarbothioamide has several advantages for lab experiments. It exhibits potent antitumor, antiviral, and antimicrobial activities, which make it a promising candidate for drug development. This compound can be synthesized easily and can be modified to improve its yield and purity. However, this compound also has some limitations for lab experiments. It is a relatively new compound, and its toxicity and pharmacokinetics are not well understood. Further studies are needed to determine its safety and efficacy in vivo.
Future Directions
2-butyryl-N-(3-chloro-4-fluorophenyl)hydrazinecarbothioamide has several potential future directions for scientific research. It can be further optimized to improve its pharmacokinetics and reduce its toxicity. This compound can be used as a lead compound for drug development against cancer, viral, and bacterial infections. It can also be used as a tool compound to study the mechanisms of apoptosis, DNA replication, and cell division. Further studies are needed to determine the full potential of this compound in scientific research and drug development.
Scientific Research Applications
2-butyryl-N-(3-chloro-4-fluorophenyl)hydrazinecarbothioamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer cells. This compound induces apoptosis in cancer cells by activating the p53 pathway and inhibiting the NF-κB pathway. It also inhibits the activity of topoisomerase II, which is a critical enzyme involved in DNA replication and cell division.
This compound has also been shown to exhibit antiviral activity against herpes simplex virus type 1 (HSV-1) and type 2 (HSV-2). It inhibits the replication of the virus by blocking the viral DNA synthesis and assembly. This compound has also been shown to exhibit antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.
properties
IUPAC Name |
1-(butanoylamino)-3-(3-chloro-4-fluorophenyl)thiourea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13ClFN3OS/c1-2-3-10(17)15-16-11(18)14-7-4-5-9(13)8(12)6-7/h4-6H,2-3H2,1H3,(H,15,17)(H2,14,16,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDBIMSQCJSQLGG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NNC(=S)NC1=CC(=C(C=C1)F)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClFN3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.76 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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